(2R,3R,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(2-(2-(((benzyloxy)carbonyl)amino)ethoxy)ethoxy)tetrahydro-2H-pyran-3,4-diyl diacetate

• IUPAC Name: [(2R,3R,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-[2-[2-(phenylmethoxycarbonylamino)ethoxy]ethoxy]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C26H36N2O12/c1-16(29)28-22-24(39-19(4)32)23(38-18(3)31)21(15-36-17(2)30)40-25(22)35-13-12-34-11-10-27-26(33)37-14-20-8-6-5-7-9-20/h5-9,21-25H,10-15H2,1-4H3,(H,27,33)(H,28,29)/t21-,22-,23+,24-,25-/m1/s1
• InChI Key: AQFKCXLKNLSQJI-NHTNDUFYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OCCOCCNC(=O)OCC2=CC=CC=C2)COC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@H]1OCCOCCNC(=O)OCC2=CC=CC=C2)COC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C26H36N2O12
• Molecular Weight: 568.6 g/mol

Description

This compound (CAS 1261568-35-7) is a tetraacetylated galactosamine derivative with a benzyloxycarbonyl (Cbz)-protected aminoethyl-ethoxy linker. Its molecular formula is C₂₆H₃₆N₂O₁₂, and molecular weight is 568.58 g/mol . The structure features:

• A β-D-galactopyranosyl core with acetylated hydroxyl groups at positions 3, 4, and 4.
• An acetamido group at position 3.
• A Cbz-protected aminoethyl-ethoxy substituent at position 6.

It is primarily used in glycobiology research as a glycosylation precursor or enzyme substrate due to its stability and solubility in organic solvents .

Biological Activity

The compound (2R,3R,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(2-(2-(((benzyloxy)carbonyl)amino)ethoxy)ethoxy)tetrahydro-2H-pyran-3,4-diyl diacetate (CAS: 143918-33-6), is a complex organic molecule with potential pharmacological applications. Its intricate structure suggests various biological activities that merit detailed exploration.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{34}N_{2}O_{11}$, with a molecular weight of 538.55 g/mol. The IUPAC name reflects its detailed stereochemistry and functional groups, which include acetamido and acetoxymethyl moieties along with a benzyloxycarbonyl amino group.

Key Structural Features:

• Acetamido group : Often associated with enhanced solubility and bioactivity.
• Tetrahydropyran ring : Contributes to the compound's stability and interaction with biological targets.
• Benzyloxycarbonyl amino group : Imparts specificity in biological interactions.

Biological Activity Overview

Research indicates that compounds similar in structure to (2R,3R,4R,5R,6R)-5-acetamido derivatives exhibit a range of biological activities including antimicrobial, anticancer, and anti-inflammatory effects. The specific biological activities of this compound are still under investigation; however, we can extrapolate potential activities based on structural analogs.

Antimicrobial Activity

Studies on related acetamido compounds have shown promising antimicrobial properties against various pathogens. For instance, derivatives containing similar functional groups have been reported to inhibit the growth of bacteria such as Escherichia coli and Staphylococcus aureus .

Anticancer Activity

Compounds with tetrahydropyran rings have been explored for their anticancer properties. Research indicates that these compounds can induce apoptosis in cancer cells through various mechanisms including the modulation of cell cycle proteins and apoptosis-related pathways .

Anti-inflammatory Effects

The presence of acetamido groups has been linked to anti-inflammatory properties in several studies. These compounds may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), thereby reducing inflammation .

Research Findings and Case Studies

• In Vitro Studies :
  • A study investigating the cytotoxic effects of structurally similar compounds demonstrated significant inhibition of cell proliferation in cancer cell lines at micromolar concentrations .
  • Another study highlighted the ability of related acetamido compounds to inhibit bacterial growth effectively at concentrations as low as 10 µM .
• Mechanistic Insights :
  • The mechanism by which these compounds exert their effects often involves interaction with specific cellular targets such as enzymes or receptors involved in signal transduction pathways. For example, the inhibition of COX enzymes has been documented in related studies .
• Pharmacokinetics :
  • Preliminary pharmacokinetic studies suggest that compounds with similar structures exhibit favorable absorption and distribution characteristics in biological systems. This is crucial for their potential therapeutic application.

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	Reference
Antimicrobial	Acetamido derivatives	Inhibition of E. coli, S. aureus
Anticancer	Tetrahydropyran analogs	Induction of apoptosis
Anti-inflammatory	Acetamido group	Inhibition of COX enzymes

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Functional Group Modifications

Compound Name / CAS No.	Substituent at Position 6	Key Functional Groups	Molecular Formula	Reference(s)
Target Compound (1261568-35-7)	2-(2-(((Benzyloxy)carbonyl)amino)ethoxy)ethoxy	Cbz-protected aminoethyl-ethoxy, tetraacetylated	C₂₆H₃₆N₂O₁₂
(2R,3R,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-((6-(((benzyloxy)carbonyl)amino)hexyl)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate (159173-77-0)	6-(((Benzyloxy)carbonyl)amino)hexyloxy	Cbz-protected aminohexyloxy, tetraacetylated	C₂₈H₄₀N₂O₁₁
(2R,3S,4R,5R,6R)-5-acetamido-6-(2-chloroethoxy)tetrahydro-2H-pyran-3,4-diyl diacetate (887641-02-3)	2-chloroethoxy	Chloroethoxy, tetraacetylated	C₁₆H₂₄ClNO₉
(2R,3R,4S,5R,6R)-6-(4-(((2R,3S,5R)-2-((fluoroundecanamido)methyl)triazolyl)methoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate (Molecules 2013)	Fluorinated triazole-linked undecanamido group	Perfluorinated alkyl chain, triazole, triacetylated	C₃₄H₃₈F₁₇N₅O₁₀
(2R,3R,4R,5R,6S)-5-acetamido-6-(2-bromo-3-methylphenoxy)tetrahydro-2H-pyran-3,4-diyl diacetate	2-bromo-3-methylphenoxy	Bromoaryloxy, methyl substituent, tetraacetylated	C₂₀H₂₄BrNO₉

Key Observations:

• Linker Length : The target compound’s ethoxy-ethoxy linker (2 ethylene oxide units) enhances solubility compared to the hexyloxy variant (CAS 159173-77-0), which may improve membrane permeability .
• Protecting Groups: The Cbz group in the target compound offers orthogonal deprotection compared to the chloroethoxy (CAS 887641-02-3) or bromophenoxy groups .
• Fluorinated Analogues : Compounds with perfluorinated chains (e.g., ) exhibit higher metabolic stability but reduced aqueous solubility due to hydrophobicity.

Key Observations:

• The target compound’s synthesis likely parallels methods for hexyloxy analogues (CAS 159173-77-0), where glycosylation or carbamate coupling is critical .
• Suzuki coupling (e.g., ) and CuAAC (e.g., ) enable modular modifications for bioactivity studies.

Physicochemical and Spectroscopic Properties

Property	Target Compound	Hexyloxy Analogue (159173-77-0)	Chloroethoxy Analogue (887641-02-3)	Fluorinated Triazole (Molecules 2013)
Molecular Weight	568.58 g/mol	568.58 g/mol	409.82 g/mol	985.85 g/mol
Optical Rotation	Not reported	Not reported	Not reported	[α]²⁵D = +47.1° (similar to )
IR Peaks (cm⁻¹)	1745 (COOCH₃), 1711 (CONH)	Similar to target	1745 (COOCH₃), 1290 (C-O-C)	2942 (CH), 1745 (COOCH₃)
Solubility	Organic solvents	Organic solvents	DCM, DMF	Limited aqueous solubility

Key Observations:

• The target compound’s IR profile aligns with acetylated carbohydrates (e.g., 1745 cm⁻¹ for ester C=O) .
• Fluorinated derivatives exhibit distinct solubility challenges, necessitating formulation adjustments for biological assays .